Cas no 3109-01-1 (17-Oxo Betamethasone)

17-Oxo Betamethasone is a synthetic corticosteroid derivative with notable anti-inflammatory and immunosuppressive properties. Its chemical structure, characterized by the oxidation at the 17-position, modifies its pharmacological profile compared to parent compounds like betamethasone. This modification may influence its metabolic stability, potency, and receptor binding affinity. The compound is primarily utilized in research settings to study glucocorticoid receptor interactions and corticosteroid metabolism. Its well-defined structure makes it a valuable reference standard in analytical chemistry and pharmaceutical development. Researchers appreciate its consistent purity and stability, which facilitate reproducible experimental outcomes in studies involving inflammatory pathways or steroid hormone mechanisms.

17-Oxo Betamethasone structure

Product Name:17-Oxo Betamethasone

CAS No:3109-01-1

MF:C₂₀H₂₅FO₃

MW:332.409109830856

CID:305230

Update Time:2025-06-08

17-Oxo Betamethasone Chemical and Physical Properties

Names and Identifiers

- Androsta-1,4-diene-3,17-dione,9-fluoro-11-hydroxy-16-methyl-, (11b,16b)-
- 17-Oxo Betamethasone
- (8S,9R,10S,11S,13S,14S,16S)-9-fluoro-11-hydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,17-dione
- Androsta-1,4-diene-3,17-dione,9-fluoro-11b-hydroxy-16b-methyl- (8CI)
- 9a-Fluoro-11b-hydroxy-16b-methyl-1,4-androstadiene-3,17-dione
- NSC 52437
- (11beta,16beta)-9-Fluoro-11-hydroxy-16-methylandrosta-1,4-diene-3,17-dione
- 9alpha-Fluoro-11beta-hydroxy-16beta-methyl-1,4-androstadiene-3,17-dione
- Betamethasone-17-ketone
- Inchi： 1S/C20H25FO3/c1-11-8-15-14-5-4-12-9-13(22)6-7-19(12,3)20(14,21)16(23)10-18(15,2)17(11)24/h6-7,9,11,14-16,23H,4-5,8,10H2,1-3H3/t11-,14-,15-,16-,18-,19-,20-/m0/s1
- InChI Key： IZLVPOBNINIXJM-BUMFJRDRSA-N
- SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H](C)C([C@@]1(C)C[C@@H]2O)=O)=O)C

Computed Properties

Exact Mass: 332.17900

Experimental Properties

Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 295-297°C
Solubility: Very slightly soluble (0.21 g/l) (25 º C),
PSA: 54.37000
LogP: 3.17230

17-Oxo Betamethasone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	O869850-1mg	17-Oxo Betamethasone	3109-01-1		1mg	$ 196.00	2023-09-06
TRC	O869850-2mg	17-Oxo Betamethasone	3109-01-1		2mg	$ 379.00	2023-04-16
TRC	O869850-5mg	17-Oxo Betamethasone	3109-01-1		5mg	$ 925.00	2023-09-06
TRC	O869850-10mg	17-Oxo Betamethasone	3109-01-1		10mg	$ 1786.00	2023-09-06
A2B Chem LLC	AF63379-1mg	(8S,9R,10S,11S,13S,14S,16S)-9-fluoro-11-hydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,17-dione	3109-01-1		1mg	$297.00	2023-12-31
A2B Chem LLC	AF63379-5mg	(8S,9R,10S,11S,13S,14S,16S)-9-fluoro-11-hydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,17-dione	3109-01-1		5mg	$953.00	2023-12-31
A2B Chem LLC	AF63379-10mg	(8S,9R,10S,11S,13S,14S,16S)-9-fluoro-11-hydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,17-dione	3109-01-1		10mg	$1728.00	2023-12-31
A2B Chem LLC	AF63379-25mg	(8S,9R,10S,11S,13S,14S,16S)-9-fluoro-11-hydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,17-dione	3109-01-1	95%	25mg	$344.00	2024-04-20
A2B Chem LLC	AF63379-100mg	(8S,9R,10S,11S,13S,14S,16S)-9-fluoro-11-hydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,17-dione	3109-01-1	95%	100mg	$1010.00	2024-04-20
A2B Chem LLC	AF63379-250mg	(8S,9R,10S,11S,13S,14S,16S)-9-fluoro-11-hydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,17-dione	3109-01-1	95%	250mg	$2010.00	2024-04-20